Cas no 61696-85-3 (1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl-)
61696-85-3 structure
Product Name:1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl-
CAS No:61696-85-3
MF:C19H20O3
MW:296.360305786133
CID:469593
PubChem ID:12296067
Update Time:2025-04-19
1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl-
- 2-[(3,4-dimethoxyphenyl)methyl]-3-methyl-2,3-dihydroinden-1-one
- DTXSID00485550
- 61696-85-3
-
- Inchi: 1S/C19H20O3/c1-12-14-6-4-5-7-15(14)19(20)16(12)10-13-8-9-17(21-2)18(11-13)22-3/h4-9,11-12,16H,10H2,1-3H3
- InChI Key: DFJOSPYNMVZNOU-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C)C1CC1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 296.1413
- Monoisotopic Mass: 296.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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